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Compound of Interest

Compound Name: Sodium 2,4-dinitrophenolate

Cat. No.: B1681034 Get Quote

An In-depth Technical Guide on Sodium 2,4-
dinitrophenolate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Sodium 2,4-dinitrophenolate, a compound of significant interest in biochemical

research.

Core Identification
Sodium 2,4-dinitrophenolate, also known as the sodium salt of 2,4-dinitrophenol (DNP), is an

organic compound with the CAS number 1011-73-0.[1][2][3] It is chemically related to

trinitrophenol (picric acid) and is utilized in biochemical studies of oxidative processes.[1][2]

Chemical and Physical Properties
The fundamental properties of Sodium 2,4-dinitrophenolate are summarized in the table

below. This data is essential for laboratory handling, experimental design, and computational

modeling.
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Property Value Source

CAS Number 1011-73-0 [1][2][3]

Molecular Formula C₆H₃N₂NaO₅ [2][3]

Molecular Weight 206.09 g/mol [3]

IUPAC Name sodium;2,4-dinitrophenolate [1]

Synonyms

2,4-Dinitrophenol sodium salt,

Sodium 2,4-dinitrophenoxide,

Sodium DNP

[3][4]

Appearance
Light yellow to brown powder

or crystals
[4]

Solubility Soluble in DMSO [1]
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Molecular Structure
The molecular structure of Sodium 2,4-dinitrophenolate consists of a phenolate ring with two

nitro groups at the 2 and 4 positions, and a sodium ion. The nitro groups are crucial to the

compound's electronic properties.[1]

Caption: 2D molecular structure of Sodium 2,4-dinitrophenolate.

This initial guide provides the foundational chemical data for Sodium 2,4-dinitrophenolate.

Further sections will delve into its biochemical activities, experimental protocols for its use, and

its role in various signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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